Cas no 152218-61-6 (2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)-)
152218-61-6 structure
Product Name:2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)-
CAS No:152218-61-6
MF:C8H17N2O6P
MW:268.204143285751
CID:159586
PubChem ID:127822
Update Time:2025-04-19
2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)-
- 4-(3-phosphonooxypropyl)piperazine-2-carboxylic acid
- Cpp-phosphate
- 3-(2-carboxypiperazine-4-yl)propyl-1-phosphate
- (+)-4-(3-(Phosphonooxy)propyl)-2-piperazinecarboxylic acid
- 2-Piperazinecarboxylic acid, 4-(3-(phosphonooxy)propyl)-, (+)-
- 4-[3-(PHOSPHONOOXY)PROPYL]PIPERAZINE-2-CARBOXYLIC ACID
- SCHEMBL9749886
- DTXSID90934446
- 152218-61-6
-
- Inchi: 1S/C8H17N2O6P/c11-8(12)7-6-10(4-2-9-7)3-1-5-16-17(13,14)15/h7,9H,1-6H2,(H,11,12)(H2,13,14,15)
- InChI Key: MQWVXXULFGMJBY-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCCCN1CCNC(C(=O)O)C1
Computed Properties
- Exact Mass: 351.15600
- Monoisotopic Mass: 268.082423
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119
- XLogP3: -6.7
Experimental Properties
- Density: 1.446
- Boiling Point: 539.9°Cat760mmHg
- Flash Point: 280.3°C
- Refractive Index: 1.528
- PSA: 132.38000
- LogP: 0.20520
2-Piperazinecarboxylicacid, 4-[3-(phosphonooxy)propyl]-, (+)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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